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Compound of Interest

Compound Name: 2,5-Dinitrotoluene

Cat. No.: B008417

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2,5-Dinitrotoluene (2,5-DNT), an organic compound used as an intermediate in
the synthesis of dyes and in the production of explosives.[1][2] This document consolidates key
data, outlines relevant experimental methodologies, and presents logical relationships through
structured visualizations to support research and development activities.

Chemical Identity and Structure

o |[UPAC Name: 2-Methyl-1,4-dinitrobenzene

Synonyms: 2,5-DNT, 1-Methyl-2,5-dinitrobenzene[1]

CAS Number: 619-15-8[3][4]

Molecular Formula: C7HsN204[3]

Molecular Weight: 182.13 g/mol [1][3]

Quantitative Physicochemical Data
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The fundamental physicochemical properties of 2,5-Dinitrotoluene are summarized in the

table below for easy reference and comparison.

Property Value Units Notes / Reference
Yellow-to-orange- o
) Characteristic odor.[1]
Physical Appearance yellow crystals or - (5176}
needles.[1][5][6]
Melting Point 50.33-52.5 °C [1][3]
Boiling Point 284 - 320.51 °C [1][3]
Density 1.282-1.3 g/cm3 At 111 °C.[1][6]
At 25 °C
Vapor Pressure 50x 104 mm Hg
(extrapolated).[1]
Relative Vapor )
_ 6.3 - Air = 1.[1][5][6]
Density
N 0.03 g/100 mL (300 At 20 °C; considered
Water Solubility /100 mL
mg/L) very poor.[5][6]
Soluble in ethanol; Slightly soluble in
Solubility (Organic) very soluble in carbon - acetonitrile and
disulfide.[1] chloroform.[3]
LogP (Octanol/Water) 2.03 - Estimated.[1][6]
Closed cup; value for
Flash Point 207 °C dinitrotoluenes
generally.[1][6]
] Standard Net Heat of
Heat of Combustion -3.4460 x 10° J/kmol

Combustion.[1][5]

Experimental Protocols and Methodologies

Detailed experimental protocols for determining the specific properties of 2,5-DNT are not

extensively published. However, standard analytical methods are employed for compounds of

this class. Furthermore, the synthesis of dinitrotoluenes is a well-established industrial process.
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Synthesis of Dinitrotoluene Isomers

Dinitrotoluene is typically produced through the nitration of toluene or mononitrotoluene. The
process involves reacting the organic substrate with a nitrating agent, most commonly a
mixture of nitric acid and sulfuric acid ("nitrating acid").[7]

General Protocol:

o Mononitration: Toluene is first reacted with nitrating acid to form mononitrotoluene (MNT).
This reaction mixture contains MNT, sulfuric acid, and water.[7]

» Phase Separation: The reaction mixture is allowed to settle, and the organic phase
(containing MNT) is separated from the agueous phase (spent acid).[7]

 Dinitration: The separated organic MNT phase is then reacted with a fresh, typically more
concentrated, nitrating acid. This second nitration step introduces a second nitro group to the
aromatic ring, forming a mixture of dinitrotoluene isomers.[7][8] The nitration of 4-
nitrotoluene, for instance, yields primarily 2,4-dinitrotoluene.[8] Dinitrification of toluene
typically yields about 0.5% of the 2,5-dinitrotoluene isomer by weight.[1]

» Washing and Purification: The resulting organic phase containing the DNT isomer mixture is
separated and washed, often with a sodium hydroxide solution and then water, to neutralize
and remove residual acids.[9]

e Isomer Separation: The final mixture of DNT isomers can be separated using techniques
such as fractional crystallization or chromatography to isolate specific isomers like 2,5-DNT.

Determination of Physicochemical Properties (General
Methods)

» Melting Point: The melting point of crystalline solids like 2,5-DNT is accurately determined
using Differential Scanning Calorimetry (DSC). This thermoanalytical technique measures
the difference in the amount of heat required to increase the temperature of a sample and a
reference as a function of temperature. The melting point is observed as an endothermic
peak on the DSC thermogram.
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» Boiling Point: Boiling point can be determined by distillation under controlled atmospheric
pressure. For compounds that may decompose at their atmospheric boiling point, vacuum
distillation is employed, and the boiling point is extrapolated to standard pressure using a
nomograph.

e Solubility: The shake-flask method (OECD Guideline 105) is a standard protocol for
determining water solubility. Excess solid 2,5-DNT is agitated in a buffered aqueous solution
at a constant temperature until equilibrium is reached. The solution is then centrifuged or
filtered, and the concentration of 2,5-DNT in the aqueous phase is measured, typically by
High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

o Purity Analysis: The purity of a 2,5-DNT sample and the quantification of isomeric impurities
are commonly performed using Gas Chromatography (GC) coupled with a Flame lonization
Detector (FID) or a Mass Spectrometer (MS).

Visualizations: Workflows and Relationships

The following diagrams illustrate the synthetic relationship of 2,5-DNT to its precursors and a
generalized workflow for its production.
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Caption: Logical relationship of Toluene nitration products.
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Caption: Generalized experimental workflow for Dinitrotoluene synthesis.
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Safety and Handling

2,5-Dinitrotoluene is a toxic and hazardous substance.
o Toxicity: It is classified as toxic if swallowed, in contact with skin, or if inhaled.[5][10]

» Health Effects: Exposure may cause effects on the blood, leading to the formation of
methaemoglobin, which can result in cyanosis (blue lips, fingernails, and skin).[6] The
substance is irritating to the eyes, skin, and respiratory tract.[6]

o Carcinogenicity: It is classified as a Category 1B carcinogen and is suspected of causing
genetic defects.[5][10]

o Explosive Hazard: Like other dinitrotoluenes, it may explode on heating.[6] Finely dispersed
particles can form explosive mixtures in air.[6]

o Handling Precautions: Use of personal protective equipment (gloves, safety goggles,
respiratory protection) is mandatory.[6] Work should be conducted in a well-ventilated area or
with local exhaust.[6] Eating, drinking, and smoking should be prohibited in handling areas.

[5]

This guide is intended for informational purposes for qualified professionals. Always consult a
comprehensive Safety Data Sheet (SDS) before handling 2,5-Dinitrotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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